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Compound of Interest

Compound Name: Nalidixic Acid-d5

Cat. No.: B563879 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility of Nalidixic Acid-d5 in

various organic solvents. The data presented is primarily based on the non-deuterated form,

Nalidixic Acid, as the solubility of the deuterated analog is expected to be comparable. This

document is intended to serve as a valuable resource for researchers and professionals

engaged in drug development and formulation, providing essential data and methodologies for

handling this compound.

Core Solubility Data
The solubility of Nalidixic Acid, and by extension Nalidixic Acid-d5, varies significantly across

different organic solvents. The following table summarizes the available quantitative solubility

data for Nalidixic Acid.
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Solvent Solubility (mg/mL) Temperature (°C)

Chloroform 50[1][2][3] Not Specified

Dimethyl Sulfoxide (DMSO) ≥ 9.45[4] Not Specified

Dimethyl Sulfoxide (DMSO) 6[5][6] Not Specified

Toluene 1.6[2][7] 23[2][7]

Methanol 1.3[2][7] 23[2][7]

Ethanol 0.9[2][5] Not Specified

Ethanol (95%) Very slightly soluble[8] Not Specified

Acetonitrile ~1[9] Not Specified

Diethyl Ether Very slightly soluble[8] Not Specified

N,N-dimethylformamide Sparingly soluble[8] Not Specified

Water Practically insoluble[8] Not Specified

It is important to note that for aqueous solutions, the solubility of Nalidixic Acid can be

significantly increased by the addition of a base, such as sodium hydroxide, to form the more

soluble sodium salt.[5][8] For instance, the solubility in 0.5 M NaOH is approximately 50

mg/mL.[9]

Experimental Protocol for Solubility Determination
A precise experimental protocol for determining the solubility of Nalidixic Acid-d5 is crucial for

accurate formulation and experimental design. Below is a generalized methodology for

determining the solubility of a compound in a given solvent.

Objective: To determine the saturation solubility of Nalidixic Acid-d5 in a specific organic

solvent.

Materials:

Nalidixic Acid-d5
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Selected organic solvent (e.g., DMSO, Ethanol)

Analytical balance

Vortex mixer

Thermostatic shaker/incubator

Centrifuge

High-Performance Liquid Chromatography (HPLC) system with a suitable column and

detector

Volumetric flasks and pipettes

Procedure:

Preparation of Supersaturated Solutions: Add an excess amount of Nalidixic Acid-d5 to a

known volume of the selected organic solvent in a sealed vial.

Equilibration: Agitate the mixture using a vortex mixer and then place it in a thermostatic

shaker set to a constant temperature (e.g., 25 °C) for a sufficient period (e.g., 24-48 hours) to

ensure equilibrium is reached.

Phase Separation: Centrifuge the vials at a high speed to pellet the excess, undissolved

solid.

Sample Preparation: Carefully withdraw an aliquot of the clear supernatant.

Dilution: Dilute the supernatant with the solvent to a concentration within the linear range of

the analytical method.

Quantification: Analyze the diluted sample using a validated HPLC method to determine the

concentration of Nalidixic Acid-d5.

Calculation: Calculate the solubility based on the measured concentration and the dilution

factor.
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Visualizing Experimental Workflows and Chemical
Logic
To further clarify the processes and concepts discussed, the following diagrams are provided.

Solubility Determination Workflow

Add excess Nalidixic Acid-d5 to solvent

Equilibrate (e.g., 24-48h at 25°C)

Centrifuge to separate solid and liquid phases

Collect supernatant

Dilute supernatant

Analyze by HPLC

Calculate solubility

Click to download full resolution via product page
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Caption: A generalized workflow for determining the solubility of Nalidixic Acid-d5.

Factors Influencing Nalidixic Acid Solubility
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Caption: Key factors that influence the solubility of Nalidixic Acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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